Cas no 79851-67-5 (3-Pentanone, 2-amino-4-methyl-, hydrochloride)

• Product name: 3-Pentanone, 2-amino-4-methyl-, hydrochloride
• CAS No: 79851-67-5
• MF: C₆H₁₃NO^.HCl
• MW: 151.63446
• CID: 531887
• PubChem ID: 71402644

3-Pentanone, 2-amino-4-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-amino-4-methyl-, hydrochloride
• 2-amino-4-methylpentan-3-one,hydrochloride
• DTXSID90823604
• 2-Amino-4-methylpentan-3-one--hydrogen chloride (1/1)
• 79851-67-5

• Inchi： InChI=1S/C6H13NO.ClH/c1-4(2)6(8)5(3)7;/h4-5H,7H2,1-3H3;1H
• InChI Key： QFFNYBIEOFRFNU-UHFFFAOYSA-N
• SMILES： CC(C)C(=O)C(C)N.Cl

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų